6-Bromo-2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride

• IUPAC Name: 6-bromo-2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C7H3BrCl2N2O2S/c8-4-1-2-5-11-6(9)7(12(5)3-4)15(10,13)14/h1-3H
• InChI Key: RSRFVQNPRXQRLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1Br)S(=O)(=O)Cl)Cl
• Molecular Formula: C7H3BrCl2N2O2S
• Molecular Weight: 329.99 g/mol
• CAS RN: 1240527-70-1

Description

“6-Bromo-2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” is a chemical compound with the molecular formula C7H4BrClN2. It is a white to yellow to brown solid at room temperature. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthesis of imidazo[1,2-a]pyridines can be achieved through various methods such as transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “6-Bromo-2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” can be represented by the InChI code 1S/C7H4BrClN2/c8-5-1-2-7-10-6(9)4-11(7)3-5/h1-4H. The compound has a molecular weight of 231.48 g/mol.

Physical And Chemical Properties Analysis

“6-Bromo-2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” is a white to yellow to brown solid at room temperature. It has a molecular weight of 231.48 g/mol. The compound has a topological polar surface area of 17.3 Ų and a complexity of 155.

Scientific Research Applications

Synthesis of Sulfonylurea Herbicides

• Shi Gui-zhe (2015) explored the synthesis of sulfonylurea herbicides, including imazosulfuron and its derivatives, using 2-aminopyridine and chlorosulfonic acid. This process involved creating intermediates like 2-chloroimidazo[1,2-a]pyridine-3-sulfonamide through chlorosulfonation and ammonolysis reactions (Shi, 2015).

Antimicrobial Activity of Heterocycles

• El‐Emary, Al-muaikel, and Moustafa (2002) conducted a study on synthesizing new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole. They investigated the antimicrobial properties of these synthesized compounds (El‐Emary, Al-muaikel, & Moustafa, 2002).

Synthesis of Pyrazole-5-carboxylic Acid

• Niu Wen-bo (2011) detailed the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, an intermediate in the production of a new insecticide, chlor-antraniliprole. The process involved multiple steps, starting from 2,3-dichloropyridine (Niu, 2011).

Degradation of Imazosulfuron in Soil

• A study by Morrica et al. (2001) investigated the degradation of imazosulfuron, a sulfonylurea herbicide, in soil. This research is crucial for understanding the environmental fate of such chemicals (Morrica et al., 2001).

Synthesis of Pyrazolo[3,4-B]pyridin-3-Ol Derivatives

• Shen et al. (2014) synthesized 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol derivatives, important in chemical research, starting from 2,6-dichloro-4-methylnicotinonitrile (Shen et al., 2014).

Direct C3 Alkenylation of Imidazo[1,2-a]pyridines

• Koubachi et al. (2008) presented a method for synthesizing 3-alkenylimidazo[1,2-a]pyridines through direct palladium-catalyzed C-H alkenylation. This method has broad applications in the synthesis of polyfunctional compounds (Koubachi et al., 2008).

Safety And Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. Future research will likely focus on developing more efficient and environmentally friendly synthetic strategies for these compounds.